1-(4-Chloro-2-fluorophenyl)pyrrolidin-2-one

• Molecular Formula: C10H9ClFNO
• Molecular Weight: 213.63 g/mol
• IUPAC Name: 1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9ClFNO/c11-7-3-4-9(8(12)6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key: XPPJUDNMEBEMIP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=C(C=C(C=C2)Cl)F

Description

1-(4-Chloro-2-fluorophenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C10H9ClFNO and its molecular weight is 213.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL sealed tube was charged with 4-chloro-2-fluoro-1-iodobenzene (0.498 ml, 3.90 mmol), pyrrolidin-2-one (0.598 ml, 7.80 mmol), (1R,2R)-cyclohexane-1,2-diamine (0.0703 ml, 0.585 mmol), potassium phosphate (1.66 g, 7.80 mmol), copper (I) iodide (0.0223 g, 0.117 mmol), and 1,4-dioxane (4.00 ml, 46.8 mmol), then flushed with argon, sealed, and placed in a 110° C. oil bath for 17 hours. The reaction mixture was filtered through a pad of silica gel, eluting with EtOAc and DCM, then the filtrate was concentrated to yield a brown oil This was purified by column chromatography using a 40 g ISCO column, eluting with a gradient of 3-5% MeOH/DCM over 30 minutes to give 1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one (0.903 g, 108% yield) as a yellow solid.